2-Chloro-3,5-dimethylphenol
Overview
Description
2-Chloro-3,5-dimethylphenol is a derivative of phenol, which is used as a starting reagent for the total synthesis of landomycin A, a potent antitumor angucycline antibiotic .
Synthesis Analysis
The synthesis of 2-Chloro-3,5-dimethylphenol involves the reaction of Acetyl Chloride under ice-water bath conditions with a mixed solution of aluminum chloride and xylene . The reaction solution is then poured into frozen water, and the organic phase is separated .Molecular Structure Analysis
The molecular formula of 2-Chloro-3,5-dimethylphenol is C8H9ClO . Its molecular weight is 156.609 Da . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
2-Chloro-3,5-dimethylphenol was used in the synthesis of 2-(4-chlorophenyl)-2-(4-chloro-3-thiophenol)-1,1-dichloroethene . It is also used in the simultaneous determination of urinary concentrations of phenol, o-, p-, m-cresols, 1-, 2-naphthol, and xylenol isomers by capillary gas chromatography .Physical And Chemical Properties Analysis
2-Chloro-3,5-dimethylphenol has a molecular weight of 156.61 . It has a density of 1.183g/cm3 . The boiling point is 230.6ºC at 760mmHg, and the melting point is 115-116ºC .Scientific Research Applications
Synthesis of New Azodye
2-Chloro-3,5-dimethylphenol is used in the synthesis of new azodyes. These dyes are derived from 2-Amino-6-ethoxybenzothiazole and 4-Chloro-3,5-dimethylphenol. The characterization of the dye has been described by C.H.N. The TG, IR, and Visible spectroscopic techniques .
Acid-Base Indicator
The ionization and protonation constants of the dye derived from 2-Chloro-3,5-dimethylphenol were determined. Due to its sensitivity towards acid and base substances, it can be used as an acid-base indicator .
Determination of Nitrite Ions
The analytical applications of the azodye derived from 2-Chloro-3,5-dimethylphenol were studied, including its use for the determination of nitrite ions .
Complex Formation with Iron (III)
The optimum conditions for the formation of a complex with Fe(III) were investigated using the azodye derived from 2-Chloro-3,5-dimethylphenol .
Antitumor Angucycline Antibiotic Synthesis
2-Chloro-3,5-dimethylphenol was used as a starting reagent for the total synthesis of landomycin A, the most potent antitumor angucycline antibiotic .
Optically Active Polypropionate Units
2-Chloro-3,5-dimethylphenol was also used in the synthesis of optically active polypropionate units .
Disinfection and Sanitation
2-Chloro-3,5-dimethylphenol is used in hospitals and households for disinfection and sanitation .
Wound-Cleansing Applications
It is used in wound-cleansing applications and household antiseptics such as Dettol liquid, cream, and ointments .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-chloro-3,5-dimethylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO/c1-5-3-6(2)8(9)7(10)4-5/h3-4,10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXPLGLMEXWSLCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5063946 |
Source
|
| Record name | Phenol, 2-chloro-3,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5063946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3,5-dimethylphenol | |
CAS RN |
5538-41-0 |
Source
|
| Record name | 2-Chloro-3,5-dimethylphenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5538-41-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenol, 2-chloro-3,5-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005538410 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenol, 2-chloro-3,5-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phenol, 2-chloro-3,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5063946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-3,5-xylenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.453 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | PHENOL, 2-CHLORO-3,5-DIMETHYL- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AM323UDG3U | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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